Cas no 1698857-17-8 (3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide)

• Product Name: 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide
• CAS No: 1698857-17-8
• MF: C₈H₁₁BrN₄O
• MW: 259.103140115738
• CID: 6491764
• PubChem ID: 136841880
• Update Time: 2025-10-29

3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide
• Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 3-bromo-4,5,6,7-tetrahydro-6-methyl-

• Inchi： 1S/C8H11BrN4O/c1-4-2-11-8-5(9)6(7(10)14)12-13(8)3-4/h4,11H,2-3H2,1H3,(H2,10,14)
• InChI Key： PKNJHBGQEGNFME-UHFFFAOYSA-N
• SMILES： C12=C(Br)C(C(N)=O)=NN1CC(C)CN2

Experimental Properties

• Density: 1.98±0.1 g/cm3(Predicted)
• Boiling Point: 409.7±45.0 °C(Predicted)
• pka: 15.43±0.40(Predicted)

Additional information on 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide

Recent Advances in the Study of 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS: 1698857-17-8)

The compound 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS: 1698857-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its pyrazolo[1,5-a]pyrimidine core, has been explored for its role in modulating various biological targets, including kinases and other enzymes involved in signal transduction pathways. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors.

One of the key areas of research involving this compound is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The bromo and carboxamide functional groups in 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide provide reactive handles for further chemical modifications, enabling the synthesis of derivatives with enhanced potency and selectivity. Recent publications have demonstrated the successful use of this compound in the development of inhibitors targeting specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are of high interest in oncology and immunology.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in other therapeutic areas. For instance, studies have explored its use as a building block for the synthesis of compounds with antimicrobial or antiviral properties. The pyrazolo[1,5-a]pyrimidine core is known to exhibit a broad spectrum of biological activities, and the introduction of the bromo and carboxamide substituents further enhances its pharmacological potential. Recent in vitro assays have shown promising results, with some derivatives exhibiting significant activity against bacterial and viral pathogens.

The synthetic routes to 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide have also been a focus of recent research. Efficient and scalable synthetic methodologies are crucial for the practical application of this compound in drug discovery. Recent advancements in organic synthesis have led to the development of novel protocols for the preparation of this scaffold, including one-pot multicomponent reactions and catalytic transformations. These methods not only improve the yield and purity of the target compound but also reduce the environmental impact of the synthesis, aligning with the principles of green chemistry.

Despite the promising potential of 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide, challenges remain in its optimization and application. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on the structural optimization of this scaffold to improve its pharmacokinetic and pharmacodynamic properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of more effective derivatives.

In conclusion, 3-bromo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS: 1698857-17-8) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Recent studies have underscored its utility in the development of kinase inhibitors and other bioactive molecules, while advances in synthetic methodologies have facilitated its broader use. Continued research efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its application in novel therapeutics.